![molecular formula C5H4F2N2 B1618638 2,4-Difluoro-6-methylpyrimidine CAS No. 696-80-0](/img/structure/B1618638.png)
2,4-Difluoro-6-methylpyrimidine
Overview
Description
2,4-Difluoro-6-methylpyrimidine is a heterocyclic compound . It is a pyrimidine derivative, which is a class of compounds that have diverse chemical and biological applications .
Molecular Structure Analysis
The molecular formula of this compound is C5H4F2N2 . The molecular weight is 130.10 g/mol . The structure of the compound includes a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound include a molecular weight of 130.10 g/mol . The compound is likely to be solid at room temperature, given its structural similarity to other pyrimidine derivatives .Scientific Research Applications
Fluorination Techniques and Derivative Synthesis
- The research by Wang et al. (2017) focuses on the fluorination of 4,6-disubstituted 2-aminopyrimidines, a process crucial for introducing fluorine atoms into pyrimidine derivatives, potentially including 2,4-Difluoro-6-methylpyrimidine, to enhance their biological activity or physical properties (Chenxi Wang et al., 2017).
Precursor for High-Value Compounds
- Patil et al. (2008) discuss 4,6-Dihydroxy-2-methylpyrimidine's role as a precursor in pharmaceuticals and explosives, indicating the broader pyrimidine derivatives' importance in synthesizing compounds with significant applications (R. Patil et al., 2008).
Spectral Studies and Material Properties
- Faizan et al. (2017) conduct an in-depth study on the vibrational and electronic spectra of 2-amino-4-hydroxy-6–methylpyrimidine, offering insights into the physical and chemical properties of related pyrimidine compounds which could include this compound (M. Faizan et al., 2017).
Structural Analysis and Theoretical Insights
- Ali et al. (2021) explore the synthesis and structural stability of arylsulfonylated 2-amino-6-methylpyrimidin derivatives, highlighting the importance of substituent effects on the physical and chemical stability of pyrimidine derivatives (Akbar Ali et al., 2021).
Mechanism of Action
Target of Action
Pyrimidine derivatives are known to have a wide range of biological activities and can interact with various targets .
Mode of Action
It is known to undergo a double cross-coupling reaction with other compounds, such as 2-(tributylstannyl)pyridine, followed by aldol condensation to yield complex structures like 4-arylvinyl-2,6-di(pyridin-2-yl)pyrimidines . This suggests that 2,4-Difluoro-6-methylpyrimidine can participate in complex chemical reactions, potentially leading to changes in its targets.
Biochemical Pathways
It is known to participate in cross-coupling reactions, which are key steps in many synthetic pathways .
Biochemical Analysis
Biochemical Properties
It is known that pyrimidine derivatives play crucial roles in various biochemical processes . They interact with a variety of enzymes, proteins, and other biomolecules, and these interactions can be critical for the function of these molecules .
Cellular Effects
It is plausible that it could influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
It is possible that it exerts its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that pyrimidine derivatives can undergo various reactions, which could potentially influence their stability and degradation .
Dosage Effects in Animal Models
It is known that the effects of chemical compounds can vary with dosage, and high doses can potentially lead to toxic or adverse effects .
Metabolic Pathways
It is known that pyrimidine derivatives can be involved in various metabolic pathways .
Transport and Distribution
It is known that chemical compounds can interact with various transporters or binding proteins, which can influence their localization or accumulation .
Subcellular Localization
It is known that chemical compounds can be directed to specific compartments or organelles through targeting signals or post-translational modifications .
properties
IUPAC Name |
2,4-difluoro-6-methylpyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4F2N2/c1-3-2-4(6)9-5(7)8-3/h2H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YKLOPWRWWFKUBX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC(=N1)F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4F2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30319990 | |
Record name | 2,4-Difluoro-6-methylpyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30319990 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
130.10 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
696-80-0 | |
Record name | 696-80-0 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=353280 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2,4-Difluoro-6-methylpyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30319990 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,4-difluoro-6-methylpyrimidine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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